Cas no 2639439-45-3 (N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride)

• Product Name: N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride
• CAS No: 2639439-45-3
• MF: C₁₅H₁₉ClN₄O₂
• MW: 322.789962053299
• MDL: MFCD33549686
• CID: 5671818
• PubChem ID: 155970676
• Update Time: 2025-10-24

N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639439-45-3
• EN300-26869205
• N-{[4-(1-aminoethyl)phenyl]methyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride
• N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride

• MDL： MFCD33549686
• Inchi： 1S/C15H18N4O2.ClH/c1-9(16)12-5-3-11(4-6-12)7-17-14(20)13-8-18-15(21)19-10(13)2;/h3-6,8-9H,7,16H2,1-2H3,(H,17,20)(H,18,19,21);1H
• InChI Key： RSRWVLMOJZWUQZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=NC(NC=1C)=O)NCC1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 322.1196536g/mol
• Monoisotopic Mass: 322.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6Ų

Additional information on N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride

N-{4-(1-Aminoethyl)phenylmethyl}-2-Hydroxy-4-Methylpyrimidine-5-Carboxamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2639439-45-3, known as N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride exhibits a complex molecular architecture that combines a pyrimidine ring system with an aminoethyl group and a hydroxyl substituent. The pyrimidine core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern on the pyrimidine ring—specifically the hydroxyl group at position 2 and the methyl group at position 4—contributes to its unique electronic properties and reactivity. The aminoethyl group attached to the phenylmethyl moiety further enhances the compound's functional versatility, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers have employed computational methods such as molecular docking and dynamic simulations to assess its binding affinity to key biological targets. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride exhibits strong inhibitory activity against Janus kinase (JAK), a critical enzyme involved in immune response regulation. This finding underscores its potential as a therapeutic agent for autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. A research team from the University of California reported that N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride can act as an efficient ligand for palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. This discovery opens new avenues for its application in industrial chemical processes.

The synthesis of N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyrimidine ring through cyclization reactions, followed by functionalization at specific positions to introduce the aminoethyl and hydroxyl groups. Recent advancements in asymmetric catalysis have enabled higher yields and improved stereocontrol in these reactions, making the synthesis more efficient and scalable.

From an environmental perspective, researchers have also examined the biodegradability and eco-friendly properties of this compound. Studies conducted by the European Chemicals Agency (ECHA) indicate that N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride exhibits low toxicity to aquatic organisms under standard testing conditions. This suggests that it may be suitable for applications where environmental impact is a concern.

In conclusion, N-{4-(1-aminoethyl)phenylmethyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride (CAS No. 2639439-45-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in drug development, catalysis, and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.